Cas no 7598-64-3 ( )

• Product Name: &nbsp
• CAS No: 7598-64-3
• MF: C₂₂H₄₇O₄P
• MW: 406.579948663712
• CID: 982289
• PubChem ID: 82072
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• diundecyl hydrogen phosphate
• Phosphoric acid hydrogen diundecyl ester
• 1-Undecanol, hydrogen phosphate
• AC1L32OU
• AC1Q6S8V
• BRN 1715295
• Diundecyl phosphate
• Diundecyl-hydrogenphoshat
• Di-undecylphosphorsaeure
• Phosphoric acid, diundecyl ester
• Phosphorsaeure-diundecylester
• Undecyl phosphate, di-
• DTXSID80226882
• NSC 407915
• SCHEMBL2150087
• NSC-407915
• NSC407915
• Q3XT8W56JH
• 7598-64-3
• WLN: 11OPQO&O11
•  

• Inchi： 1S/C22H47O4P/c1-3-5-7-9-11-13-15-17-19-21-25-27(23,24)26-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3,(H,23,24)
• InChI Key： IEMUOVBWPOMLKU-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCCCCCCCCCC)OCCCCCCCCCCC

Computed Properties

• Exact Mass: 406.32141
• Monoisotopic Mass: 406.321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 22
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 9.1

Experimental Properties

• Density: 0.954
• Boiling Point: 482.9°Cat760mmHg
• Flash Point: 245.8°C
• PSA: 55.76
• LogP: 8.18160